1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride

Specification

• CAS No.: 1211430-20-4
• Molecular Formula: C5H10ClN3O
• Molecular Weight: 163.6 g/mol
• IUPAC Name: 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine;hydrochloride
• Standard InChI: InChI=1S/C5H9N3O.ClH/c1-3(6)5-7-4(2)8-9-5;/h3H,6H2,1-2H3;1H
• Standard InChI Key: VLOVDCIPZJBYDP-UHFFFAOYSA-N
• SMILES: CC1=NOC(=N1)C(C)N.Cl
• Canonical SMILES: CC1=NOC(=N1)C(C)N.Cl

Introduction

Chemical Identity and Structural Properties

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride is a derivative of 1,2,4-oxadiazole, a five-membered heterocyclic ring system containing two nitrogen atoms and one oxygen atom. This compound features a methyl group at the 3-position of the oxadiazole ring and an ethylamine group at the 5-position, with the amine protonated as a hydrochloride salt. The chemical structure incorporates both a rigid heterocyclic scaffold and a flexible amine moiety, contributing to its potential pharmacological versatility.

Basic Identification Parameters

The compound is identified by several standard parameters outlined in Table 1:

Parameter	Value
CAS Number	1211430-20-4
Molecular Formula	C₅H₁₀ClN₃O
Molecular Weight	163.61 g/mol
IUPAC Name	1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine;hydrochloride
MDL Number	MFCD13857386

Table 1: Chemical identification parameters for 1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride

Structural Representations

The compound can be represented through various chemical notations:

Notation Type	Representation
SMILES	CC(C1=NC(C)=NO1)N.[H]Cl
Standard InChI	InChI=1S/C5H9N3O.ClH/c1-3(6)5-7-4(2)8-9-5;/h3H,6H2,1-2H3;1H
Standard InChIKey	VLOVDCIPZJBYDP-UHFFFAOYSA-N

Table 2: Structural notations for 1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride

Physicochemical Properties

The physicochemical properties of 1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride reflect its molecular structure, including its salt form. These properties are critical for understanding its behavior in various environments and its potential utility in pharmaceutical applications.

Structural Features

The compound contains several key functional groups and structural elements:

• A 1,2,4-oxadiazole heterocyclic core

• A methyl substituent at the 3-position of the oxadiazole ring

• An ethylamine group at the 5-position

• A protonated primary amine as a hydrochloride salt

These structural features contribute to the compound's potential hydrogen bonding capabilities, with the free base form having:

• 1 hydrogen bond donor

• 4 hydrogen bond acceptors

• 1 rotatable bond

Stereochemistry and Isomeric Forms

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride contains a stereogenic carbon atom at the alpha position of the ethylamine group, leading to the existence of enantiomeric forms.

R-isomer

The R-isomer, (R)-1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride (CAS: 1225462-36-1), has been identified and characterized. Its stereochemistry can be represented in SMILES notation as CC@@HC1=NC(C)=NO1.[H]Cl.

S-isomer

The S-isomer, (S)-1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanamine (CAS: 1217650-21-9), has also been documented. Its stereochemical configuration is represented in SMILES notation as CC1=NOC(=N1)C@HN. The hydrochloride salt of this isomer would have different physicochemical properties than the free base.

Compound	Structure Modification	cAMP pEC₅₀ (EC₅₀, nM)	E max
2-PCCA	(Reference compound)	7.14 ± 0.02 (73)	100 ± 2
RTI-13951-33	(Modified oxadiazole)	7.33 ± 0.05 (47)	103 ± 2
Compound 2	2-Methylpentyl substitution	6.71 ± 0.09 (195)	100 ± 4

Data extracted from related oxadiazole research

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Table 4: GHS hazard statements for 1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride

Precautionary Measures

To mitigate these hazards, the following precautionary measures are recommended:

• Use appropriate personal protective equipment (PPE)

• Avoid breathing dust/fume/gas/mist/vapors/spray

• Wash hands thoroughly after handling

• Use only in well-ventilated areas

• In case of skin contact, wash with plenty of soap and water

• If inhaled, remove victim to fresh air

• Store in a well-ventilated place in tightly closed containers

Comparison with Related Compounds

Understanding the relationship between 1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride and structurally similar compounds provides valuable context for its potential applications and properties.

Comparison with Free Base Form

The hydrochloride salt differs from its free base form (1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanamine) primarily in physicochemical properties:

Property	Hydrochloride Salt	Free Base
Molecular Formula	C₅H₁₀ClN₃O	C₅H₉N₃O
Molecular Weight	163.61 g/mol	127.14 g/mol
Solubility	Enhanced water solubility	Less water-soluble
Stability	Generally more stable	May be less stable

Table 5: Comparison between hydrochloride salt and free base form

Related Oxadiazole Derivatives

Several structurally related compounds demonstrate the versatility of the oxadiazole scaffold:

• 2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine (CAS: 147216-21-5): Features an additional methylene group between the oxadiazole ring and the amine functionality.

• 1-[3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine hydrochloride (CAS: 1354962-91-6): Incorporates a 2-methoxyphenyl substituent at the 3-position of the oxadiazole ring, increasing molecular complexity and potentially altering biological activity.

• 1-(3-Propyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride (CAS: 1208076-31-6): Contains a propyl group at the 3-position instead of a methyl group, likely affecting lipophilicity and receptor interactions.

Positional Isomers

The compound (R)-1-(5-Methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride (CAS: 1225462-38-3) represents a positional isomer where the methyl and ethylamine substituents are reversed in their positions on the oxadiazole ring. This structural change can significantly alter the three-dimensional arrangement of functional groups and consequently affect biological activity.

Future Research Directions

The unique structural features and potential biological activities of 1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride suggest several promising avenues for future research.

Structure-Activity Relationship Studies

Systematic modification of the core structure could yield valuable insights into structure-activity relationships. Potential modifications include:

• Variation of the alkyl substituent at the 3-position of the oxadiazole ring

• Introduction of additional functional groups on the ethylamine moiety

• Exploration of alternative heterocyclic scaffolds with similar spatial arrangements

• Investigation of the impact of stereochemistry on biological activity

Biological Evaluation

Comprehensive screening of 1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride against various biological targets would help identify potential therapeutic applications. Based on the activities observed with related oxadiazoles, the following areas merit investigation:

• GPR88 receptor modulation and implications for neurological disorders

• Anti-inflammatory properties

• Antimicrobial activity

• Potential application in cancer research

Drug Delivery Applications

The compound's hydrochloride salt form, with its enhanced water solubility, may offer advantages for drug delivery. Research into formulation strategies, bioavailability, and pharmacokinetic properties could reveal novel applications in pharmaceutical development.